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Abstract

Lantanose A is an oligosaccharide that was first isolated from the roots of Lantana camara, a
plant belonging to the Verbenaceae family. This technical guide provides a comprehensive
review of the available scientific literature on Lantanose A, including its discovery, chemical
structure, and the historical context of its isolation. While research on the specific biological
activities of Lantanose A is limited, this guide also explores the broader pharmacological
activities of Lantana camara extracts, which contain a diverse array of phytochemicals. This
paper aims to serve as a foundational resource for researchers interested in the chemistry and
potential therapeutic applications of Lantanose A and other oligosaccharides from medicinal
plants.

Introduction and Historical Context

Lantana camara L. is a perennial flowering shrub native to the American tropics.[1] It has been
widely introduced to other parts of the world as an ornamental plant and has become a
notorious invasive weed in many regions.[1] Despite its invasive nature, various parts of the
Lantana camara plant have been used in traditional medicine across the globe to treat a range
of ailments, including fever, colds, rheumatism, and skin diseases.[2] This traditional use has
prompted significant scientific interest in the phytochemical composition and pharmacological
properties of the plant.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1674490?utm_src=pdf-interest
https://www.benchchem.com/product/b1674490?utm_src=pdf-body
https://www.benchchem.com/product/b1674490?utm_src=pdf-body
https://www.benchchem.com/product/b1674490?utm_src=pdf-body
https://www.benchchem.com/product/b1674490?utm_src=pdf-body
https://www.researchgate.net/publication/342199983_Lantana_camara_A_Comprehensive_Review_on_Phytochemistry_Ethnopharmacology_and_Essential_Oil_Composition
https://www.researchgate.net/publication/342199983_Lantana_camara_A_Comprehensive_Review_on_Phytochemistry_Ethnopharmacology_and_Essential_Oil_Composition
https://ijpsr.com/bft-article/a-review-on-phytochemistry-and-pharmacological-activity-of-lantana-camara-linn/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Phytochemical investigations of Lantana camara have revealed a rich and diverse array of
secondary metabolites, including terpenoids, flavonoids, iridoid glycosides, and
oligosaccharides.[3] It is within this context that Lantanose A was discovered.

Discovery and Chemical Structure

Lantanose A was first reported in a 1992 publication detailing the chemical constituents of the
roots of Lantana camara.[3] It was identified as a new oligosaccharide, alongside another new

compound named Lantanose B.[3]

Chemical Properties:

Property Value

Molecular Formula C30H52026

Molecular Weight 828.72 g/mol

Type of Compound Oligosaccharide

Source Roots of Lantana camara

Experimental Protocols

The isolation and structural elucidation of Lantanose A involved a series of meticulous
experimental procedures as described in the initial discovery.

Isolation of Lantanose A

The protocol for isolating Lantanose A from the roots of Lantana camara is summarized as

follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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